Cas no 2137715-14-9 (2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester)

• Product Name: 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester
• CAS No: 2137715-14-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5297794
• Update Time: 2025-06-10

2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester

• Inchi： 1S/C9H11N3O2/c1-3-12-10-7-8(11-12)5-6-9(13)14-4-2/h7H,3-4H2,1-2H3
• InChI Key： GNTVNEXJYKIENI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1C=NN(CC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester

Introduction to 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester (CAS No. 2137715-14-9)

2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester, also known by its CAS number 2137715-14-9, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propynoic acid moiety and a triazole ring, both of which contribute to its potential biological activities and reactivity in various chemical reactions.

The chemical structure of 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester can be represented as follows: C₉H₁₁N₃O₂. The presence of the triazole ring is particularly noteworthy due to its well-documented role in enhancing the pharmacological properties of many drugs. Triazoles are known for their ability to form stable complexes with metal ions and their capacity to participate in hydrogen bonding interactions, which can significantly influence the compound's bioavailability and target specificity.

In recent years, there has been a growing interest in the use of 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester as a building block in the synthesis of novel pharmaceuticals. One of the key areas of research has been its application in the development of antifungal agents. Studies have shown that compounds containing triazole rings exhibit potent antifungal activity against a wide range of fungal pathogens, including Candida species and Aspergillus species. This makes 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester an attractive candidate for further exploration in this context.

Beyond antifungal applications, 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Research has indicated that compounds with triazole moieties can modulate inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. This suggests that 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-yl)-, ethyl ester could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthetic versatility of 2-Propynoic acid, 3-(2-ethyl-2H-1,2,3-triazol-4-y l)-, ethyl ester is another factor that contributes to its importance in medicinal chemistry. The presence of the propynoic acid moiety allows for a wide range of functional group manipulations and derivatizations. For instance, the propynoic acid group can be readily converted into other functional groups such as amides or thioesters through standard chemical reactions. This flexibility enables chemists to fine-tune the properties of the compound to optimize its biological activity and pharmacokinetic profile.

In addition to its potential therapeutic applications, 2-Pro pynoic acid, 3-(2 -ethyl - 2 H - 1 , 2 , 3 -tr iaz ol -4 - yl )-, e th yl e ster strong > has been used as a model compound in various academic studies aimed at understanding the fundamental principles of chemical reactivity and molecular recognition. For example, researchers have employed this compound to investigate the mechanisms of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry for the rapid assembly of complex molecules. The insights gained from these studies have not only advanced our understanding of these reactions but have also provided new strategies for improving their efficiency and selectivity.

The safety profile of 2-Pro p yno ic ac id , 3 -( 2 -et h yl - 2 H - 1 , 2 , 3 -tr iazo l -4 - yl )-, e th yl e ste r strong > is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound used in pharmaceutical applications, it is essential to conduct thorough safety assessments to ensure its safe use in humans. These assessments typically involve evaluating parameters such as acute toxicity, genotoxicity, and carcinogenicity.

In conclusion,< strong > 2 -P ro py no ic ac id , 3 -( 2 -et h yl - 2 H - 1 , 2 , 3 -tr iazo l -4 - yl )-, e th yl e ste r strong > (CAS No.< strong > 000000000000000 strong >) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound across various fields of study.